1-(3-chloro-4-ethoxybenzenesulfonyl)-N-methylpiperidine-4-carboxamide

• IUPAC Name: 1-(3-chloro-4-ethoxyphenyl)sulfonyl-N-prop-2-enylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H23ClN2O4S/c1-3-9-19-17(21)13-7-10-20(11-8-13)25(22,23)14-5-6-16(24-4-2)15(18)12-14/h3,5-6,12-13H,1,4,7-11H2,2H3,(H,19,21)
• InChI Key: VZXASKVVCLIFNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCC=C)Cl
• Molecular Formula: C17H23ClN2O4S
• Molecular Weight: 386.9 g/mol

Description

1-(3-chloro-4-ethoxybenzenesulfonyl)-N-methylpiperidine-4-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as CES-101 and has been found to have a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of CES-101 is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the metabolism of dopamine and norepinephrine. This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which can have a range of effects on physiological processes.
Biochemical and Physiological Effects:
CES-101 has been found to have a range of biochemical and physiological effects. These effects include an increase in dopamine and norepinephrine levels in the brain, as well as an increase in heart rate and blood pressure. Additionally, CES-101 has been found to have an analgesic effect, which makes it a promising candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CES-101 in lab experiments is its ability to modulate the activity of dopamine and norepinephrine. This makes it a useful tool for investigating the role of these neurotransmitters in a range of physiological processes. However, one of the limitations of using CES-101 is its potential for toxicity at high doses. Careful dosing and monitoring are required to ensure that the compound is used safely in lab experiments.

Future Directions

There are several potential future directions for research on CES-101. One area of interest is the use of this compound in the treatment of pain. CES-101 has been found to have an analgesic effect, and further research is needed to determine its potential as a pain medication. Additionally, CES-101 may have potential as a treatment for certain psychiatric disorders, such as depression and anxiety. Further research is needed to investigate the efficacy and safety of this compound in these applications.

Synthesis Methods

The synthesis of CES-101 involves several steps, including the reaction of 4-piperidone with ethyl chloroformate to form an intermediate product. This intermediate is then reacted with 3-chloro-4-ethoxybenzenesulfonyl chloride to form CES-101. The synthesis of this compound has been well-documented in the scientific literature and has been successfully replicated in numerous studies.

Scientific Research Applications

CES-101 has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves the use of CES-101 as a tool for investigating the role of certain neurotransmitters in the brain. This compound has been found to modulate the activity of dopamine and norepinephrine, which are two key neurotransmitters involved in a range of physiological processes.